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Compound of Interest

Compound Name: Reactive red 67

CAS No.: 12226-34-5

Cat. No.: B1175296

Get Quote

The fundamental flaw of traditional reactive dyes is their indiscriminate reactivity. When a non-

targeted reactive dye is introduced to a culture, it violently cross-links with extracellular

proteins, failing to penetrate the lipid bilayer.

Modern live-cell alternatives rely on elegant biochemical prodrug strategies. For example,

mildly reactive chloromethyl groups allow probes to slip passively through the lipophilic cell

membrane. Once in the cytosol, intracellular enzymes like Glutathione S-transferase (GST)

catalyze a reaction between the probe and endogenous glutathione (GSH), transforming the

dye into a cell-impermeant, fluorescent adduct [2]. Other advanced structural dyes utilize a

spirolactone-to-zwitterion equilibrium, rendering them completely non-fluorescent until they bind

their exact target [3].
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Outdated: Reactive Red 67 Modern: CellTracker Red CMTPX
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Caption: Mechanism of cellular retention: Traditional Reactive Red vs. CellTracker Red

CMTPX.

Leading Alternatives for Live-Cell Red Fluorescence
CellTracker™ Red CMTPX (Best for Cytosolic & Multi-
Generational Tracking)
Instead of forcing a bulk dye into a cell, CellTracker Red CMTPX utilizes the cell's own

enzymatic machinery for retention. Following GST-mediated conjugation with thiols, CMTPX is

locked inside the cytosol. It exhibits incredibly low cytotoxicity, remaining brightly fluorescent

through 3-6 cell divisions (up to 72 hours) without altering normal morphological or migratory

behavior [4][5].
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MitoTracker™ Red CMXRos (Best for Organelle &
Metabolic Interrogation)
Where Reactive Red 67 blindly stains any available amine, MitoTracker Red CMXRos actively

assesses cell health. It is a lipophilic cation that is selectively driven into the mitochondrial

matrix by the active mitochondrial membrane potential (ΔΨm). If a cell undergoes apoptosis,

the membrane depolarizes, and the probe ceases to accumulate, providing a dynamic,

functional readout of cellular metabolism [6][7].

Silicon Rhodamine (SiR) Dyes e.g., SiR-Actin (Best for
Super-Resolution)
For researchers requiring structural readouts at nanometer scales without fixing their cells, SiR

dyes are the apex alternative. SiR is a cell-permeable far-red fluorophore that is highly

fluorogenic. Because its fluorescence increases 100-fold only upon binding to target proteins

(like F-actin or microtubules), wash steps are entirely eliminated [3][8]. It supports extended 25-

minute STED super-resolution movies with zero phototoxicity[9].
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Experiential Protocol: Multiplexed Live-Cell Staining
Workflow
This methodology establishes a self-validating system: By multiplexing a volumetric dye

(CMTPX) with a structural dye (SiR-Actin), the protocol internally controls for cell viability.

Should laser phototoxicity occur, SiR-Actin will instantly reveal cytoskeletal blebbing while the

CMTPX signal bleeds out of compromised membranes, immediately identifying artifactual data.

Phase 1: Preparation and Sensitization

Wash adherent cells twice with pre-warmed, serum-free physiological buffer (e.g., HBSS).

Causality: Serum proteins (like BSA) are rich in free thiols. If present, they will scavenge

the chloromethyl group of CMTPX extracellularly, neutralizing the probe before it can

permeate the cell[4].
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Phase 2: Probe Loading 2. Apply a staining cocktail of 5 µM CellTracker Red CMTPX and 1 µM

SiR-Actin in serum-free media. 3. Incubate at 37°C in 5% CO₂ for 30 minutes.

Causality: CMTPX relies on passive diffusion; maintaining physiological temperature ensures

optimal membrane fluidity. SiR-Actin’s dynamic spirolactone equilibrium ensures rapid

penetration[3].

Phase 3: Enzymatic Cleavage and Metabolic Recovery 4. Remove the staining cocktail and

wash twice with complete, serum-containing media. 5. Incubate for an additional 45-60 minutes

at 37°C prior to imaging.

Causality: The GST-mediated conversion of CMTPX is not instantaneous[2]. Reintroducing

serum quenches residual extracellular dye, while the recovery time allows the cells to

process the probe and return to their baseline metabolic state, preventing stress artifacts.

Phase 4: Data Acquisition 6. Image via confocal or STED microscopy utilizing appropriate

detection windows to prevent spectral bleed-through (CMTPX Ex: 561nm; SiR-Actin Ex:

640nm).
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Caption: Multiplexed live-cell imaging workflow using modern fluorogenic probes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1175296?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chembk.com/en/cas/1222
https://www.thermofisher.com/hk/en/home/references/molecular-probes-the-handbook/fluorescent-tracers-of-cell-morphology-and-fluid-flow/membrane-permeant-reactive-tracers.html
https://www.thermofisher.com/hk/en/home/references/molecular-probes-the-handbook/fluorescent-tracers-of-cell-morphology-and-fluid-flow/membrane-permeant-reactive-tracers.html
https://analyticalscience.wiley.com/content/article-do/new-fluorescence-probes-live-cell-imaging
https://pdf.benchchem.com/12398/CellTracker_Red_CMTPX_A_Technical_Guide_for_Fixed_Cell_Imaging_Applications.pdf
https://pdf.benchchem.com/12398/Application_Notes_and_Protocols_for_CellTracker_Red_CMTPX_in_3D_Cell_Culture_Models.pdf
https://www.aatbio.com/resources/application-notes/mitotracker
https://www.thermofisher.com/in/en/home/life-science/cell-analysis/cell-viability-and-regulation/apoptosis/mitochondria-function.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7450044/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7450044/
https://www.biorxiv.org/content/10.1101/647065v1.full.pdf
https://www.benchchem.com/product/b1175296/docs#mechanistic-analysis-the-evolution-of-intracellular-trapping
https://www.benchchem.com/product/b1175296/docs#mechanistic-analysis-the-evolution-of-intracellular-trapping
https://www.benchchem.com/product/b1175296/docs#mechanistic-analysis-the-evolution-of-intracellular-trapping
https://www.benchchem.com/product/b1175296/docs#mechanistic-analysis-the-evolution-of-intracellular-trapping
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175296?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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